ethyl 5-(4-bromophenyl)-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate

• Molecular Formula: C16H15BrF3N3O2
• Molecular Weight: 418.21 g/mol
• IUPAC Name: ethyl 5-(4-bromophenyl)-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• InChI: InChI=1S/C16H15BrF3N3O2/c1-2-25-15(24)11-8-21-23-13(16(18,19)20)7-12(22-14(11)23)9-3-5-10(17)6-4-9/h3-6,8,12-13,21H,2,7H2,1H3
• InChI Key: WEDBLGZXMAIAQF-UHFFFAOYSA-N
• Isomeric SMILES: CCOC(=O)C1=CNN2C1=NC(CC2C(F)(F)F)C3=CC=C(C=C3)Br

Description

Ethyl 5-(4-bromophenyl)-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the pyrazolopyrimidine family and has been found to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of ethyl 5-(4-bromophenyl)-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate has been studied in scientific research. It has been found to inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death mechanism. This compound also inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
Ethyl 5-(4-bromophenyl)-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate has been found to exhibit various biochemical and physiological effects. It has been reported to inhibit the activity of certain enzymes, including tyrosine kinase and topoisomerase II. This compound has also been found to exhibit anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using ethyl 5-(4-bromophenyl)-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate in lab experiments is its potent cytotoxic effects against cancer cells. However, this compound has limitations in terms of its solubility and stability, which can affect its efficacy in experiments.

Future Directions

There are several future directions for the research on ethyl 5-(4-bromophenyl)-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate. One of the potential directions is the development of novel derivatives of this compound with improved efficacy and selectivity against cancer cells. Another direction is the investigation of the potential therapeutic applications of this compound in other diseases, such as inflammation and neurodegenerative disorders.
Conclusion
In conclusion, ethyl 5-(4-bromophenyl)-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound exhibits potent cytotoxic effects against cancer cells and has been found to exhibit various biochemical and physiological effects. Future research on this compound can lead to the development of novel therapeutic agents for the treatment of various diseases.

Synthesis Methods

The synthesis of ethyl 5-(4-bromophenyl)-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate has been reported in the scientific literature. One of the commonly used methods involves the reaction of 4-bromobenzaldehyde, ethyl acetoacetate, trifluoroacetic acid, and ammonium acetate in the presence of ethanol as a solvent.

Scientific Research Applications

The potential therapeutic applications of ethyl 5-(4-bromophenyl)-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate have been investigated in various scientific studies. One of the significant applications of this compound is its anticancer activity. It has been found to exhibit potent cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells.